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Compound of Interest

Compound Name: 2,2',3,3',5,6-Hexachlorobiphenyl

CAS No.: 52704-70-8

Cat. No.: B1329219

Get Quote

Executive Summary: The Metrological Hierarchy
In the analysis of Polychlorinated Biphenyls (PCBs), PCB 134 serves as a critical

hexachlorobiphenyl congener. Unlike "dioxin-like" PCBs (e.g., PCB 126), PCB 134 is a marker

of specific Aroclor mixtures and environmental weathering.

For high-stakes data (forensics, toxicology, regulatory compliance), the choice of Certified

Reference Material (CRM) dictates the validity of your results. This guide compares the three

tiers of reference materials required for a self-validating analytical system:

Primary Calibration Standards (Native & Mass-Labelled): For instrument calibration and

quantification (IDMS).

Quality Control Standards: For daily drift checks.

Matrix CRMs: For validating the entire extraction and cleanup workflow.
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A. Calibration Standards (Native & Isotope-Labelled)
For EPA Method 1668C (High-Resolution Mass Spectrometry), Isotope Dilution is the gold

standard. You must use a

C-labelled analog of PCB 134 to correct for extraction losses and matrix effects.
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Expert Insight:

Wellington & CIL are the industry leaders for Isotope Dilution Mass Spectrometry (IDMS).

Their
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C-labelled standards are essential for correcting signal suppression in complex matrices
(e.g., fatty tissue, sediment).

AccuStandard is the cost-effective choice for GC-ECD work (EPA Method 8082A) where

isotopic correction is not possible.

NIST SRMs (like 2262) are rarely used for daily calibration due to cost; they are used to

verify the concentration of your working standards.

B. Matrix Certified Reference Materials (Validation)
You cannot validate a method using only solvent standards. You must demonstrate recovery

from a real-world matrix.

CRM Name Matrix Certified Values
Relevance to PCB
134

NIST SRM 1944
NY/NJ Waterway

Sediment
29 PCB Congeners

High: Contains

certified values for

hexachlorobiphenyls

typical of urban

pollution.

NIST SRM 1941b Marine Sediment 29 PCB Congeners

High: Industry

standard for sediment

method validation.

BCR-682 Mussel Tissue 16 PCBs

Medium: Validates

biological extraction

efficiency (lipids).

Technical Deep Dive: The Self-Validating Protocol
The Logic of Isotope Dilution (IDMS)
In IDMS, a known amount of

C

-PCB 134 is added to the sample before extraction. Since the native (pollutant) and labelled
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(standard) isotopes share identical chemical properties, any loss during extraction
(evaporation, adsorption) affects both equally. The ratio remains constant, providing a self-
correcting quantification.

Experimental Workflow Visualization
The following diagram illustrates the critical path for analyzing PCB 134 using IDMS,

highlighting where each CRM is introduced.
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Caption: Workflow for PCB 134 analysis using Isotope Dilution. Yellow node indicates the

critical introduction of the mass-labelled standard.

Detailed Experimental Protocol (EPA 1668C
Modified)
Objective: Quantify PCB 134 in sediment with <20% uncertainty.

Step 1: Standard Preparation
Stock Solution: Purchase Native PCB 134 (AccuStandard C-134S) and

C

-PCB 134 (Wellington MBP-134).
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Spiking Solution: Dilute

C-PCB 134 in nonane to ~2 ng/mL. This is your "Internal Standard."

Calibration Curve: Prepare 5 levels (CS1-CS5) containing constant

C-PCB 134 and variable Native PCB 134 (0.5 to 200 ng/mL).

Step 2: Sample Extraction (Self-Validating)
Weigh 10g of dried sediment (or NIST SRM 1944 for QC).

CRITICAL: Add 1.0 mL of

C-PCB 134 Spiking Solution directly onto the sample. Equilibrate for 1 hour.

Extract using Soxhlet (Toluene, 16-24 hours) or Pressurized Fluid Extraction (DCM/Hexane).

The recovery of the

C label validates the extraction efficiency. If recovery is <25% or >150%, the batch is
rejected.

Step 3: Cleanup
Acid Wash: Wash extract with concentrated H

SO

to remove lipids/pigments.

Silica Column: Pass through activated silica gel; elute with Hexane.

Concentration: Evaporate to exactly 20 µL using a gentle nitrogen stream. Do not let dry

completely.

Step 4: Instrumental Analysis (GC-HRMS)
Column: Phenomenex ZB-5ms or Agilent DB-5ms (60m x 0.25mm).

MS Mode: Selected Ion Monitoring (SIM).
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Native PCB 134 Ions: m/z 359.8415, 361.8385 (M+2, M+4).

C-PCB 134 Ions: m/z 371.8817, 373.8788.

Quantification: Use the Relative Response Factor (RRF) derived from your calibration curve.

Traceability & Validation Diagram
The following diagram demonstrates how your laboratory results trace back to the SI system

through the reference materials discussed.
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Caption: Metrological traceability chain ensuring data integrity from SI units to the final sample

result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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